Cas no 834885-05-1 (Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate
• CAS No: 834885-05-1
• MF: C₁₂H₁₁BrN₂O₂S
• MW: 327.196940660477
• MDL: MFCD06850299
• CID: 870152
• PubChem ID: 16217936
• Update Time: 2025-10-18

Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-carboxylate
• Ethyl 2-amino-4-(4-bromophenyl)thiazole-5-carboxylate
• CS-0298855
• Ethyl 2-amino-4-(4-bromophenyl)thiazole-5-carboxylate, 90%
• 2-Amino-4-(4-bromophenyl)-thiazol-5-ylcarboxylic acid ethylester
• SCHEMBL1417293
• EN300-244208
• MFCD06850299
• SB82687
• 834885-05-1
• DTXSID90584667
• AKOS017343350
• Ethyl 4-(4-bromophenyl)-2-imino-2,3-dihydrothiazole-5-carboxylate
• G84252
• Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate

• MDL： MFCD06850299
• Inchi： 1S/C12H11BrN2O2S/c1-2-17-11(16)10-9(15-12(14)18-10)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H2,14,15)
• InChI Key： HZNNHEOEYQXAAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)OCC)SC(N)=N1

Computed Properties

• Exact Mass: 325.97200
• Monoisotopic Mass: 325.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Melting Point: 204-208 °C
• PSA: 93.45000
• LogP: 3.91270

Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate (CAS No. 834885-05-1)

Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate (CAS No. 834885-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-bromophenyl group and an ethyl carboxylate moiety enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules with potential therapeutic benefits.

In recent years, the demand for thiazole derivatives has surged due to their relevance in developing antimicrobial agents, anticancer drugs, and anti-inflammatory compounds. The unique structural features of Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate make it a valuable intermediate in organic synthesis. Its bromophenyl group allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern medicinal chemistry. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like this are used to construct larger, more potent drugs.

The compound's CAS No. 834885-05-1 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and combinatorial chemistry. Scientists are exploring its potential in targeting kinase inhibitors, a hot topic in oncology research. Kinases play a critical role in cell signaling, and their dysregulation is associated with various cancers. The thiazole core of this compound is structurally similar to several FDA-approved kinase inhibitors, making it a promising candidate for further study.

Another area of interest is the compound's application in agrochemical development. Thiazole derivatives are known for their pesticidal and herbicidal properties, and Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate could serve as a precursor for novel crop protection agents. With the increasing focus on sustainable agriculture, researchers are investigating eco-friendly alternatives to traditional pesticides, and this compound's modular structure offers versatility in designing such solutions.

From a synthetic chemistry perspective, the compound's ethyl carboxylate group provides an excellent handle for further derivatization. This feature is particularly valuable in parallel synthesis and library generation, where rapid diversification of molecular scaffolds is essential. The rise of AI-driven drug discovery has further amplified the need for such versatile intermediates, as machine learning models can predict optimal modifications to enhance bioactivity.

In conclusion, Ethyl 2-Amino-4-(4-bromophenyl)thiazole-5-carboxylate (CAS No. 834885-05-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural versatility and relevance to current research trends, such as kinase inhibition and sustainable agrochemicals, make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics and agricultural solutions.